Cas no 1434247-00-3 (1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine)

1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine structure
1434247-00-3 structure
Product Name:1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine
CAS No:1434247-00-3
MF:C9H18N2O
MW:170.252022266388
CID:2111580
Update Time:2023-11-19

1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-?Oxa-?8-?azaspiro[4.5]?decane-?3-?methanamine
    • 1-Oxa-8-azaspiro[4.5]decane-3-methanamine
    • CID 91618489
    • 1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine
    • Inchi: 1S/C9H18N2O/c10-6-8-5-9(12-7-8)1-3-11-4-2-9/h8,11H,1-7,10H2
    • InChI Key: BIOFKFXHMHYPHY-UHFFFAOYSA-N
    • SMILES: O1CC(CN)CC21CCNCC2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Topological Polar Surface Area: 47.3

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Predicted)
  • Boiling Point: 291.3±25.0 °C(Predicted)
  • pka: 10.38±0.40(Predicted)
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